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Compound of Interest

Compound Name: Serratin

Cat. No.: B1236179 Get Quote

It appears that "Serratin" may be a typographical error, as the term does not correspond to a

registered chemical or biological agent. Given the context of laboratory safety and chemical

handling, it is highly probable that the intended substance is either the bacterium Serratia

(often Serratia marcescens) or the enzyme Serratiopeptidase, which is derived from Serratia.

This guide provides essential safety and logistical information for handling both Serratia

species and Serratiopeptidase, including personal protective equipment (PPE), operational

protocols, and disposal plans.

Handling Serratia (Bacterium)
Serratia is a genus of Gram-negative bacteria. While some strains are classified as Biosafety

Level 1 (BSL-1), Serratia marcescens is often treated as a Biosafety Level 2 (BSL-2) agent due

to its potential as an opportunistic pathogen in humans, capable of causing infections in the

respiratory and urinary tracts.[1][2]

Personal Protective Equipment (PPE) for Serratia
The following table summarizes the required PPE for handling Serratia cultures in a laboratory

setting.
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PPE Item Specification

Gloves
Nitrile or latex gloves should be worn when

handling cultures or contaminated surfaces.

Lab Coat
A clean, buttoned lab coat is required to protect

skin and clothing from contamination.

Eye Protection
Safety glasses or goggles must be worn to

protect against splashes or aerosols.[1]

Face Shield

A face shield should be used in conjunction with

safety glasses or goggles when there is a

significant risk of splashes.

Experimental Protocol: Handling Serratia Cultures
This protocol outlines the basic steps for safely handling Serratia cultures in a BSL-2

laboratory.

Materials:

Serratia culture (plate or broth)

Sterile inoculating loops or sticks

Bunsen burner or micro-incinerator

Appropriate growth media

Disinfectant (e.g., 10% bleach, 70% ethanol)[1]

Biohazard waste container

Procedure:

Don the appropriate PPE as outlined in the table above.

Perform all manipulations of Serratia cultures within a biological safety cabinet (BSC).
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Sterilize inoculating loops before and after use by flaming them in a Bunsen burner or using

a micro-incinerator.

When transferring cultures, open plates and tubes minimally to prevent aerosol generation.

After inoculation, incubate cultures in a designated and properly labeled incubator.

Decontaminate all work surfaces with an appropriate disinfectant (e.g., 10% bleach solution)

upon completion of work.

Dispose of all contaminated materials in a designated biohazard waste container.

Disposal Plan for Serratia
All materials that have come into contact with Serratia must be decontaminated before

disposal.

Waste Type Disposal Method

Solid Waste (e.g., plates, gloves, tubes)

Place in a biohazard bag and decontaminate via

autoclaving (steam sterilization) before disposal

in regular waste.

Liquid Waste (e.g., broth cultures)

Decontaminate with a 10% bleach solution for at

least 30 minutes before pouring down the drain

with copious amounts of water.

Sharps (e.g., needles, slides)
Place in a designated sharps container for

autoclaving and subsequent disposal.

Workflow for Handling Serratia

Preparation Handling Cleanup & Disposal

Don PPE Prepare work area in BSC Manipulate Cultures Incubate Cultures Decontaminate Surfaces Dispose of Waste Doff PPE

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Workflow for handling Serratia in a BSL-2 laboratory.

Handling Serratiopeptidase (Enzyme)
Serratiopeptidase is a proteolytic enzyme that can cause skin and eye irritation, as well as

allergic reactions or asthma-like symptoms if inhaled.[3][4]

Personal Protective Equipment (PPE) for
Serratiopeptidase
The following table summarizes the required PPE for handling Serratiopeptidase powder.

PPE Item Specification

Gloves
Chemical-resistant gloves (e.g., nitrile) should

be worn to prevent skin contact.[5]

Lab Coat A lab coat should be worn to protect clothing.

Eye/Face Protection
Wear tightly fitting safety goggles. A face shield

may be necessary for larger quantities.[6]

Respiratory Protection

A NIOSH-approved respirator is required if

ventilation is inadequate or if handling large

quantities of powder to avoid inhalation.[5][6]

Experimental Protocol: Preparing a Serratiopeptidase
Solution
This protocol outlines the basic steps for safely preparing a solution from Serratiopeptidase

powder.

Materials:

Serratiopeptidase powder

Appropriate solvent (e.g., buffer, water)
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Weighing scale and weigh paper

Spatula

Conical tube or beaker

Ventilated enclosure (fume hood or powder-handling enclosure)

Procedure:

Don the appropriate PPE as outlined in the table above.

Perform all weighing and handling of Serratiopeptidase powder in a ventilated enclosure to

minimize inhalation risk.

Carefully weigh the desired amount of Serratiopeptidase powder onto weigh paper.

Transfer the powder to the conical tube or beaker.

Slowly add the solvent to the powder, mixing gently to dissolve. Avoid creating dust.

Once dissolved, the solution can be handled on a standard lab bench, though PPE should

still be worn.

Clean all equipment and surfaces that came into contact with the powder.

Disposal Plan for Serratiopeptidase
Dispose of Serratiopeptidase waste according to chemical safety guidelines.
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Waste Type Disposal Method

Solid Waste (e.g., powder, contaminated gloves)

Collect in a sealed container and dispose of as

chemical waste through a licensed chemical

destruction plant or controlled incineration. Do

not dispose of in regular trash.[6]

Liquid Waste (e.g., solutions)

Consult your institution's chemical waste

disposal guidelines. Do not pour down the drain

unless specifically permitted.[6]

Workflow for Handling Serratiopeptidase
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Workflow for handling Serratiopeptidase powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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